5-Fluoro-2-hydrazinyl-3-methylpyridine

• CAS RN: 1314960-42-3
• Molecular Formula: C6H8FN3
• Molecular Weight: 141.15 g/mol
• IUPAC Name: (5-fluoro-3-methylpyridin-2-yl)hydrazine
• InChI: InChI=1S/C6H8FN3/c1-4-2-5(7)3-9-6(4)10-8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key: HMTJVMXJVSCPMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1NN)F

Description

5-Fluoro-2-hydrazinyl-3-methylpyridine is a useful research compound. Its molecular formula is C6H8FN3 and its molecular weight is 141.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of Intermediate 105a (194 mg, 0.635 mmol) in toluene (13 mL) was treated with HCl (37%, 3.5 mL) and heated at 110° C. for 1.5 h. After cooling to RT, the reaction mixture was diluted with water and extracted with toluene (×3). The aqueous layer was cooled to 0° C., neutralised with 5N NaOH and extracted with DCM (×3). The combined organic layers were dried (MgSO4) and concentrated in vacuo to afford the title compound (78 mg, 86%) as a silver/green solid. LCMS (Method 4): Rt 0.29 min, m/z 142 [MH+].